Cas no 1797884-86-6 (1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine)

• Product Name: 1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine
• CAS No: 1797884-86-6
• MF: C₁₇H₁₈FNO₄S₂
• MW: 383.457525730133
• CID: 6192828
• PubChem ID: 71809268
• Update Time: 2025-06-09

1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine
• 1797884-86-6
• F6442-0414
• 1-(2,4-dimethylphenyl)sulfonyl-3-(4-fluorophenyl)sulfonylazetidine
• 1-((2,4-dimethylphenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine
• AKOS024564439

• Inchi： 1S/C17H18FNO4S2/c1-12-3-8-17(13(2)9-12)25(22,23)19-10-16(11-19)24(20,21)15-6-4-14(18)5-7-15/h3-9,16H,10-11H2,1-2H3
• InChI Key： MFAOFIAOPVEJQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C1)S(C1C=CC(C)=CC=1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 383.06612856g/mol
• Monoisotopic Mass: 383.06612856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine

Comprehensive Overview of 1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine (CAS No. 1797884-86-6)

1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine (CAS No. 1797884-86-6) is a specialized sulfonylated azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzenesulfonyl and fluorobenzenesulfonyl functional groups, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring an azetidine core, makes it a valuable scaffold for designing novel bioactive molecules.

The growing interest in sulfonamide-based compounds like 1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine stems from their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases. The presence of a fluorine atom in the structure enhances its metabolic stability and binding affinity, making it a promising candidate for further development.

In recent years, the demand for highly functionalized heterocycles has surged, driven by advancements in precision medicine and biomolecular engineering. This compound aligns with these trends, as its azetidine ring offers a rigid yet flexible framework for structural optimization. Its sulfonyl groups further contribute to its solubility and reactivity, which are essential for drug formulation and delivery systems.

From a synthetic perspective, 1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine exemplifies the convergence of organic synthesis and green chemistry. Modern techniques such as catalyzed cross-coupling and microwave-assisted synthesis have been employed to optimize its production. These methods not only improve yield but also reduce environmental impact, addressing the increasing focus on sustainable chemistry.

The compound's relevance extends to computational chemistry, where molecular docking and QSAR modeling are used to predict its interactions with biological targets. Such studies are pivotal in accelerating drug discovery pipelines and reducing development costs. As a result, 1797884-86-6 is frequently referenced in academic publications and patent filings, underscoring its scientific and commercial value.

In conclusion, 1-(2,4-dimethylbenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine represents a compelling case study in modern chemical research. Its multifaceted applications, from pharmaceutical intermediates to material science, highlight its importance in advancing innovative technologies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future breakthroughs.